N-(thiophen-2-ylmethyl)-3-(2H-1,2,3-triazol-2-yl)azetidine-1-carboxamide

• IUPAC Name: N-(thiophen-2-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide
• InChI: InChI=1S/C11H13N5OS/c17-11(12-6-10-2-1-5-18-10)15-7-9(8-15)16-13-3-4-14-16/h1-5,9H,6-8H2,(H,12,17)
• InChI Key: UGLZABMNFIAWAE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NCC2=CC=CS2)N3N=CC=N3
• Molecular Formula: C11H13N5OS
• Molecular Weight: 263.32 g/mol

Description

N-(thiophen-2-ylmethyl)-3-(2H-1,2,3-triazol-2-yl)azetidine-1-carboxamide, also known as TTA-A2, is a chemical compound with potential applications in scientific research. TTA-A2 belongs to the class of azetidine-carboxamide compounds and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Medicinal Chemistry N-(thiophen-2-ylmethyl)-3-(2H-1,2,3-triazol-2-yl)azetidine-1-carboxamide and its derivatives have been explored extensively in synthetic and medicinal chemistry. A study by Cakmak et al. (2022) highlighted the synthesis of N-(thiophen-2-ylmethyl)thiophene-2-carboxamide, focusing on its structure using X-ray diffraction and spectroscopic techniques. This compound exhibited effective antibacterial activity and was also used in molecular docking studies to understand its binding with lung cancer proteins (Cakmak et al., 2022).

Biological Evaluation The biological activities of various derivatives related to this compound have been a subject of interest. For instance, Thomas et al. (2016) synthesized compounds including N-[3-chloro-2-(substituted aromatic)-4-oxoazetidin-1-yl]pyridine-4-carboxamides, showing potential as antidepressant and nootropic agents (Thomas et al., 2016). Additionally, the synthesis and antimicrobial activities of related compounds have been reported, highlighting their potential in medicinal applications (Pitucha et al., 2010).

Chemical Properties and Synthesis Methods Studies have also focused on the chemical properties and synthesis methods of compounds related to N-(thiophen-2-ylmethyl)-3-(2H-1,2,3-triazol-2-yl)azetidine-1-carboxamide. Safonov et al. (2017) synthesized and confirmed the structure of related compounds, utilizing modern physical-chemical methods of analysis (Safonov et al., 2017).

Antimicrobial and Antitumor Activities Several studies have reported the antimicrobial and antitumor activities of compounds related to N-(thiophen-2-ylmethyl)-3-(2H-1,2,3-triazol-2-yl)azetidine-1-carboxamide. For example, Gomha et al. (2018) synthesized novel [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones with antimicrobial activities (Gomha et al., 2018). Atwell et al. (1988) explored the DNA-intercalating properties of N-[2-(dimethylamino)ethyl]phenanthridine-4-carboxamide derivatives, indicating their potential as antitumor agents (Atwell et al., 1988).